1-(4-(4-(Furan-2-carbonyl)piperazine-1-carbonyl)thiazol-2-yl)-3-(p-tolyl)urea

• IUPAC Name: 1-[4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl]-3-(4-methylphenyl)urea
• InChI: InChI=1S/C21H21N5O4S/c1-14-4-6-15(7-5-14)22-20(29)24-21-23-16(13-31-21)18(27)25-8-10-26(11-9-25)19(28)17-3-2-12-30-17/h2-7,12-13H,8-11H2,1H3,(H2,22,23,24,29)
• InChI Key: BRQLOCTUOYYIKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NC(=CS2)C(=O)N3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C21H21N5O4S
• Molecular Weight: 439.5 g/mol

Description

1-(4-(4-(Furan-2-carbonyl)piperazine-1-carbonyl)thiazol-2-yl)-3-(p-tolyl)urea is a chemical compound that has gained significant attention in the field of scientific research. This compound is known to have various biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Synthesis and Chemical Characterization

Research has focused on the design and synthesis of novel derivatives related to the compound of interest, showcasing the diversity of chemical reactions and pathways utilized to create these complex molecules. For instance, Kumar et al. (2017) reported the synthesis of novel derivatives that exhibited significant antidepressant and antianxiety activities, highlighting the therapeutic potential of these compounds Kumar et al., 2017. Additionally, the synthesis of 1,3,4-oxadiazole, 1,3-thiazolidine, and 1,2,4-triazole derivatives from furan-2-carbohydrazide demonstrated the versatility of these compounds in generating a wide range of chemical structures Başoğlu et al., 2013.

Biological Activities and Potential Applications

Several studies have explored the biological activities of these derivatives, suggesting their potential applications in treating various diseases. For example, Reddy et al. (2013) synthesized derivatives doped with febuxostat, which showed promising antiviral and antimicrobial activities Reddy et al., 2013. Kumar et al. (2013) evaluated the anticancer activity of piperazine-2,6-dione derivatives, demonstrating their efficacy against multiple cancer cell lines Kumar et al., 2013.

Antimicrobial and Antiviral Properties

Research into the antimicrobial and antiviral properties of these compounds has shown promising results. Tangallapally et al. (2006) developed analogues with improved bioavailability and potent anti-tuberculosis activity, showcasing the therapeutic potential of these derivatives Tangallapally et al., 2006.